1-(4-Hydroxy-2-methoxyphenyl)-3-(4-hydroxy-3-prenylphenyl)

• Molecular Formula: C21H26O3
• Molecular Weight: 326.4 g/mol
• InChI: InChI=1S/C21H26O3/c1-15(2)7-9-18-13-16(8-12-20(18)23)5-4-6-17-10-11-19(22)14-21(17)24-3/h7-8,10-14,22-23H,4-6,9H2,1-3H3
• InChIKey: TXWULZGRVGVEDI-UHFFFAOYSA-N

Isoxanthohumol: Technical Baseline

1-(4-Hydroxy-2-methoxyphenyl)-3-(4-hydroxy-3-prenylphenyl)propane, commonly cataloged as 2'-O-Methylbroussonin C , is a prenylated 1,3-diphenylpropane isolated from *Broussonetia kazinoki* . This natural product demonstrates quantifiable, *in vitro* inhibition of protein tyrosine phosphatase 1B (PTP1B), a key negative regulator of insulin signaling [1]. Its defined molecular structure (C21H26O3, MW 326.43) and established bioactivity profile position it as a specific research tool for studying metabolic disease pathways, distinct from structurally related flavonoids or chalcones.

Phytoestrogen Weak estrogenic activity supports mechanistic studies with minimal ER confounding

CYP2C8 Selective inhibitor context for drug metabolism and DDI research

BCRP/ABCG2 Confirmed substrate and inhibitor for transporter efflux assays

Analytical Reference standard for hop nutraceutical authentication

• [1] Xue, J.-J., Lei, C., Wang, P.-P., Kim, K.-Y., Li, J.-Y., Li, J., & Hou, A.-J. (2018). Flavans and diphenylpropanes with PTP1B inhibition from Broussonetia kazinoki. Fitoterapia, 130, 37–42. View Source

Why Generic Prenylated Flavonoids Cannot Substitute for Isoxanthohumol

Generic substitution among prenylated phenols or common PTP1B inhibitors is scientifically unsound due to stark variations in potency and target engagement driven by specific substitution patterns. While many natural products exhibit PTP1B inhibition, the unique combination of a 1,3-diphenylpropane core with a C3'-prenyl group and a C2'-methoxy group [1] confers a distinct activity profile. The quantified differences in IC50 values, such as those observed against closely related analogs like kaempferol-7,4'-dimethyl ether , demonstrate that even minor structural deviations can significantly alter inhibitory potency, making this compound a non-interchangeable and specific tool for mechanism-of-action studies.

Xanthohumol

Chalcone structure leads to different CYP2C8 inhibition profile; selectivity may not transfer.

8-Prenylnaringenin

Potent ERα agonism introduces estrogenic background; may confound endpoint interpretation.

CETP Activity Loss

Flavanone core abolishes CETP inhibition; incompatible with xanthohumol-driven lipid modulation studies.

• [1] PubChem. (n.d.). Compound Summary for CID 10958364: 4-(3-(4-Hydroxy-2-methoxyphenyl)propyl)-2-(3-methylbut-2-en-1-yl)phenol. View Source

Isoxanthohumol: Quantitative Evidence Guide

CYP2C8 Inhibition

1-(4-Hydroxy-2-methoxyphenyl)-3-(4-hydroxy-3-prenylphenyl)propane demonstrates a clear and quantifiable advantage in PTP1B inhibitory activity over the structurally related prenylated flavonoid, kaempferol-7,4'-dimethyl ether. The target compound exhibits a lower IC50, indicating higher potency in the same in vitro enzymatic assay. This difference is critical for researchers requiring a more potent tool compound for cellular or biochemical studies .

CYP2C8 Inhibition

Head-to-head

IC50 0.2 μM

Supports CYP2C8 selectivity review

Recombinant enzyme assay; vs. 8-PN and XN

Evidence Dimension	In vitro inhibition of Protein Tyrosine Phosphatase 1B (PTP1B)
Target Compound Data	IC50 = 13.00 μM
Comparator Or Baseline	Kaempferol-7,4'-dimethyl ether, IC50 = 16.92 μM
Quantified Difference	The target compound is 1.3-fold more potent (or ~23% lower IC50) than the comparator.
Conditions	In vitro enzymatic assay against recombinant PTP1B.

Why This Matters

This provides a quantitative basis for selecting a more potent PTP1B inhibitor from the class of prenylated natural products for dose-response studies.

Estrogenic Activity

When benchmarked against ursolic acid, a widely studied natural PTP1B inhibitor, 1-(4-Hydroxy-2-methoxyphenyl)-3-(4-hydroxy-3-prenylphenyl)propane occupies a distinct potency tier. While ursolic acid is significantly more potent (IC50 ~3.1 μM), the target compound offers a different structural scaffold and a moderate potency profile that is valuable for exploring structure-activity relationships (SAR) and for applications where a very strong inhibition is not required or could be detrimental [1].

Estrogenic Activity

Head-to-head

No significant uterine response

Minimal estrogenic confounding in model

vs. 8-PN dose-dependent uterotrophic effect

Evidence Dimension	In vitro inhibition of PTP1B
Target Compound Data	IC50 = 13.00 μM
Comparator Or Baseline	Ursolic acid, reported IC50 ≈ 3.1 μM
Quantified Difference	Ursolic acid is approximately 4.2-fold more potent than the target compound.
Conditions	In vitro enzymatic assay against recombinant PTP1B.

Why This Matters

This positioning clarifies that the target compound is a moderate-potency, structurally unique alternative to high-potency triterpenoids, suitable for SAR studies and orthogonal confirmation of PTP1B-dependent phenotypes.

• [1] Zhang, W., Hong, D., Zhou, Y., Zhang, Y., Shen, Q., Li, J., Hu, L., & Li, J. (2006). Ursolic acid and its derivative inhibit protein tyrosine phosphatase 1B, enhancing insulin receptor phosphorylation and stimulating glucose uptake. Biochimica et Biophysica Acta (BBA) - General Subjects, 1760(10), 1505–1512. View Source

BCRP/ABCG2 Transporter Interaction

Unlike many common PTP1B inhibitors that are based on a flavonoid or chalcone core, 1-(4-Hydroxy-2-methoxyphenyl)-3-(4-hydroxy-3-prenylphenyl)propane possesses a fully saturated 1,3-diphenylpropane backbone [1]. This structural distinction eliminates the α,β-unsaturated ketone moiety present in chalcones, which is a potential site for non-specific covalent modification and Michael addition [2]. The absence of this electrophilic center, combined with its specific prenyl and methoxy substitutions, presents a unique and potentially cleaner pharmacological profile for PTP1B-targeted research.

BCRP/ABCG2 Efflux

Head-to-head

Efflux ratio 9.18 vs. 1.25 (suppressed)

Confirms BCRP substrate and inhibitor interplay

MDCKII-BCRP cells; Ko143 inhibitor control

Evidence Dimension	Presence of electrophilic Michael acceptor (α,β-unsaturated ketone)
Target Compound Data	No electrophilic Michael acceptor; saturated 1,3-diphenylpropane core.
Comparator Or Baseline	Common chalcone-based PTP1B inhibitors (e.g., isoliquiritigenin, xanthohumol), which possess an α,β-unsaturated ketone.
Quantified Difference	Qualitative difference in core scaffold and electrophilic potential.
Conditions	Chemical structure analysis.

Why This Matters

This scaffold distinction supports the compound's use as a more specific probe for studying PTP1B inhibition without the confounding effects of non-specific covalent interactions common to many chalcone inhibitors.

• [1] PubChem. (n.d.). Compound Summary for CID 10958364: 4-(3-(4-Hydroxy-2-methoxyphenyl)propyl)-2-(3-methylbut-2-en-1-yl)phenol. View Source
• [2] Zhuang, C., Zhang, W., Sheng, C., Zhang, W., Xing, C., & Miao, Z. (2017). Chalcone: A Privileged Structure in Medicinal Chemistry. Chemical Reviews, 117(12), 7762–7810. View Source

Isoxanthohumol: Optimal Application Scenarios

Selective CYP2C8 Inhibitor Probe for DDI Studies

Given its defined IC50 of 13.00 μM against PTP1B , this compound serves as an optimal moderate-potency chemical probe for *in vitro* studies investigating the early stages of insulin signaling in cell lines such as HepG2 or 3T3-L1 adipocytes. It can be used at concentrations between 5-50 μM to induce a measurable, yet sub-maximal, increase in insulin receptor (IR) and IRS-1 tyrosine phosphorylation, allowing for detailed kinetic and mechanistic analyses without complete pathway shutdown.

BCRP/ABCG2 Substrate for MDR and Transporter Assays

The compound's unique saturated 1,3-diphenylpropane core [1] and quantifiable PTP1B inhibitory activity make it an essential control in medicinal chemistry campaigns aimed at developing novel, non-chalcone PTP1B inhibitors. It can be used as a benchmark scaffold to assess the impact of modifications to the prenyl or methoxy groups on both potency and metabolic stability.

Non-Estrogenic Alternative for Cancer and Inflammation Models

To confirm that observed cellular phenotypes (e.g., increased glucose uptake, changes in GLUT4 translocation) are specifically due to PTP1B inhibition and not off-target effects, this compound provides a valuable orthogonal tool. Its distinct 1,3-diphenylpropane scaffold [1] and moderate potency profile differentiate it from commonly used triterpenoid or chalcone-based inhibitors, allowing researchers to build a more robust and confident case for target engagement and mechanism of action.

Application

Selection Property

Validation Focus

CYP2C8 DDI studies

CYP2C8 selectivity profile

Recombinant enzyme or hepatocyte endpoint interpretation

BCRP-mediated efflux assays

BCRP substrate-inhibitor behavior

Transporter-specific efflux ratio confirmation

Cancer / inflammation models

Weak estrogenic activity

ER-independent endpoint attribution

Hop nutraceutical analysis

Chromatographic purity standard

Label claim verification and safety assessment

• [1] PubChem. (n.d.). Compound Summary for CID 10958364: 4-(3-(4-Hydroxy-2-methoxyphenyl)propyl)-2-(3-methylbut-2-en-1-yl)phenol. View Source